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Compound Name: Sodium sulfate
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For Researchers, Scientists, and Drug Development Professionals

Anhydrous sodium sulfate (NazS0a4) is a ubiquitous reagent in organic chemistry, primarily
employed as a drying agent to remove residual water from organic solutions. Its widespread
use is predicated on the long-held assumption of its chemical inertness. This technical guide
provides an in-depth analysis of the chemical behavior of sodium sulfate in the context of
organic reactions, presenting quantitative data, detailed experimental protocols, and an
examination of its generally inert nature.

The Role and Mechanism of Sodium Sulfate as a
Drying Agent

Anhydrous sodium sulfate is a hygroscopic salt that readily absorbs water to form the
decahydrate, sodium sulfate decahydrate (NazS0Oa4-10H20), also known as Glauber's salt.
This process of hydration is the fundamental principle behind its efficacy as a drying agent. The
chemical transformation is represented by the following equation:

NazS0a (s) + 10H20 (I) - Na2S0a4-10H20 (s)

The key characteristics that make sodium sulfate a staple in the organic laboratory include its
affordability, ease of removal by filtration, and, most importantly, its chemical inertness toward a
vast array of organic compounds and functional groups.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b078923?utm_src=pdf-interest
https://www.benchchem.com/product/b078923?utm_src=pdf-body
https://www.benchchem.com/product/b078923?utm_src=pdf-body
https://www.benchchem.com/product/b078923?utm_src=pdf-body
https://www.benchchem.com/product/b078923?utm_src=pdf-body
https://www.benchchem.com/product/b078923?utm_src=pdf-body
https://www.benchchem.com/product/b078923?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Start: Organic Solution with Residual Water

Add Anhydrous Na2S0a4
i A

Swirl and Observe Yes

Does it Clump?

Allow to Stand

l

Filter or Decant

l

Rinse Naz2S0a4 with Dry Solvent

End: Dry Organic Solution

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b078923?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [The Inert Nature of Sodium Sulfate in Organic
Reactions: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078923#is-sodium-sulfate-inert-in-organic-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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